Cas no 1995791-91-7 (1-ethoxy-2,4,4-trimethylpent-1-en-3-one)

1-Ethoxy-2,4,4-trimethylpent-1-en-3-one is a specialized organic compound featuring a unique enone structure with an ethoxy substituent. Its molecular framework, combining an unsaturated ketone and an ether group, makes it a versatile intermediate in synthetic organic chemistry. The compound is particularly useful in the preparation of fine chemicals and pharmaceuticals due to its reactivity in conjugate addition and cyclization reactions. The presence of both electron-withdrawing (carbonyl) and electron-donating (ethoxy) groups enhances its utility in regioselective transformations. Its stability under standard conditions and well-defined reactivity profile make it a reliable choice for applications requiring controlled functionalization.
1-ethoxy-2,4,4-trimethylpent-1-en-3-one structure
1995791-91-7 structure
Product Name:1-ethoxy-2,4,4-trimethylpent-1-en-3-one
CAS No:1995791-91-7
MF:C10H18O2
MW:170.248723506927
CID:6196930
PubChem ID:165955505
Update Time:2025-11-06

1-ethoxy-2,4,4-trimethylpent-1-en-3-one Chemical and Physical Properties

Names and Identifiers

    • 1-ethoxy-2,4,4-trimethylpent-1-en-3-one
    • 1995791-91-7
    • EN300-1127409
    • Inchi: 1S/C10H18O2/c1-6-12-7-8(2)9(11)10(3,4)5/h7H,6H2,1-5H3/b8-7+
    • InChI Key: XXOBSUSTNUVLSI-BQYQJAHWSA-N
    • SMILES: O=C(/C(=C/OCC)/C)C(C)(C)C

Computed Properties

  • Exact Mass: 170.130679813g/mol
  • Monoisotopic Mass: 170.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3Ų

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1-ethoxy-2,4,4-trimethylpent-1-en-3-one Related Literature

Additional information on 1-ethoxy-2,4,4-trimethylpent-1-en-3-one

Comprehensive Overview of 1-ethoxy-2,4,4-trimethylpent-1-en-3-one (CAS No. 1995791-91-7)

1-ethoxy-2,4,4-trimethylpent-1-en-3-one (CAS No. 1995791-91-7) is a specialized organic compound with a unique molecular structure that combines an ethoxy group with a trimethylpentenone backbone. This compound has garnered significant attention in recent years due to its potential applications in flavor and fragrance industries, as well as its role as an intermediate in pharmaceutical synthesis. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel synthetic intermediates and high-performance additives.

The chemical structure of 1-ethoxy-2,4,4-trimethylpent-1-en-3-one features a conjugated enone system, which is known for its reactivity and versatility in organic transformations. This makes it a valuable building block for the synthesis of more complex molecules. In the context of green chemistry and sustainable synthesis, this compound has been studied for its potential to reduce waste and improve efficiency in multi-step reactions. Its low toxicity profile and compatibility with eco-friendly solvents further enhance its appeal in modern chemical applications.

One of the most frequently asked questions about CAS No. 1995791-91-7 revolves around its spectroscopic characterization. Advanced techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy have been employed to confirm its structure and purity. These analytical methods are critical for ensuring the compound's suitability in high-precision applications, such as drug development and material science. Additionally, the compound's boiling point, melting point, and solubility data are often sought after by researchers designing experiments or industrial processes.

In the realm of flavor and fragrance chemistry, 1-ethoxy-2,4,4-trimethylpent-1-en-3-one is valued for its potential to impart unique olfactory characteristics. Its structure suggests the possibility of contributing fruity, floral, or woody notes, making it a candidate for use in perfumes, food flavorings, and household products. As consumer preferences shift toward natural-inspired synthetics, this compound aligns well with trends favoring clean-label ingredients and sustainable sourcing.

Another area of interest is the compound's role in catalysis and polymer chemistry. Its unsaturated carbonyl group can participate in various polymerization reactions, potentially leading to the development of new functional materials. Researchers are also investigating its use as a ligand in transition metal catalysis, where its electron-rich structure could facilitate innovative reaction pathways. These applications are particularly relevant in the context of advanced manufacturing and nanotechnology, where precision and performance are paramount.

From a commercial perspective, the availability and scalability of synthesis for CAS No. 1995791-91-7 are critical considerations. Manufacturers and suppliers are increasingly focusing on cost-effective production methods to meet the rising demand. Questions about storage conditions, shelf life, and handling precautions are also common among end-users, highlighting the need for comprehensive technical documentation. As the chemical industry moves toward digital transformation, platforms offering detailed chemical databases and interactive safety data sheets are becoming indispensable resources.

In summary, 1-ethoxy-2,4,4-trimethylpent-1-en-3-one (CAS No. 1995791-91-7) represents a versatile and promising compound with applications spanning multiple industries. Its unique structural features, combined with its potential in sustainable chemistry and innovative material design, make it a subject of ongoing research and development. As scientific and industrial communities continue to explore its capabilities, this compound is poised to play a significant role in addressing contemporary challenges in chemical synthesis and product formulation.

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